C.I. Mordant Black 8

• CAS No.: 12224-57-6
• Molecular Formula: C14H13NO3
• Synonyms: C.I. Mordant Black 8

Description

Mordant dyes form stable complexes with metal ions (e.g., Fe²⁺, Al³⁺, Cr³⁺), enhancing adhesion to fibers. These dyes typically exhibit high thermal stability and resistance to fading under light or washing, critical for industrial applications.

Comparison with Similar Compounds

C.I. Mordant Black 11 (CAS 1787-61-7)

• Structural Differences: Though both are mordant blacks, C.I. Mordant Black 11 may differ in substituents or metal-binding sites compared to C.I. Mordant Black 6. Mordant Black 11 is known for its use with chromium mordants, forming deep black shades .
• Functional Performance :
  • Colorfastness : Both dyes rely on metal coordination for fastness. Fe²⁺ mordants (e.g., FeSO₄) produce darker hues due to tannin-metal interactions, as observed in eco-printed leather studies .
  • Adsorption Efficiency : Mordant Black 8 may exhibit stronger chemical adsorption (via covalent bonding) compared to physical adsorption, a property shared with FeSO₄-based mordants .

C.I. Mordant Red 9 (CAS 1836-22-2)

• Application Scope : While Mordant Red 9 is optimized for red hues, Mordant Black 8 targets black shades. Both require metal ions but differ in chromophore groups, influencing wavelength absorption and color output .
• Metal Sensitivity : Mordant Red 9 may favor aluminum mordants for brighter reds, whereas Mordant Black 8 likely uses iron or chromium for deeper blacks, aligning with FeSO₄’s role in darkening colors .

Comparison with Functionally Similar Compounds

C.I. Direct Black 34 (CAS 6473-08-1)

• Mechanism : Unlike mordant dyes, Direct Black 34 binds to fibers without metal ions. This results in lower wash-fastness compared to Mordant Black 8, which relies on metal-complex stabilization .
• Industrial Use : Direct dyes are cheaper but less durable, making Mordant Black 8 preferable for high-performance applications like automotive textiles or outdoor fabrics.

C.I. Pigment Black 1 (CAS 13007-86-8)

• Composition : As a pigment, C.I. Pigment Black 1 is insoluble and used in paints/plastics, contrasting with Mordant Black 8’s water-soluble, fiber-reactive nature .
• Lightfastness : Pigment Black 1 excels in UV resistance, whereas Mordant Black 8’s fastness depends on metal-ion interactions and dyeing conditions .

Critical Analysis of Similarity Assessments

Per EMA/CHMP guidelines, similarity evaluations must consider quality (e.g., metal-dye stoichiometry), efficacy (colorfastness), and safety (metal toxicity) . Key differences include:

• Metal Leaching Risk : Chromium-based mordants (e.g., Mordant Black 11) pose higher environmental toxicity than iron-based alternatives, a critical factor in regulatory compliance .
• Eco-Friendliness : FeSO₄ mordants (used with Mordant Black 8) align with sustainable practices due to lower ecological impact compared to chromium .